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Compound of Interest

Compound Name: O-Arachidonoyl Glycidol

Cat. No.: B10767054 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of O-Arachidonoyl Glycidol is paramount. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to ensure laboratory

safety and procedural accuracy. O-Arachidonoyl Glycidol is a valuable research tool, acting

as a 2-arachidonoyl glycerol (2-AG) analog that inhibits the hydrolysis of 2-oleoyl glycerol and

fatty acid amide hydrolase (FAAH)[1]. However, its chemical structure, containing a reactive

glycidol epoxide group, necessitates careful handling. This product is intended for research use

only and is not for human or veterinary use[1].

Chemical and Physical Properties
O-Arachidonoyl Glycidol is sensitive to heat, light, and oxygen due to its polyunsaturated

arachidonoyl chain. It should be stored at -20°C in a tightly sealed container, preferably under

an inert atmosphere such as argon or nitrogen, to prevent degradation. The compound is

typically supplied as a solution in methyl acetate[1].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b10767054?utm_src=pdf-interest
https://www.benchchem.com/product/b10767054?utm_src=pdf-body
https://www.benchchem.com/product/b10767054?utm_src=pdf-body
https://www.caymanchem.com/product/10010547/o-arachidonoyl-glycidol
https://www.caymanchem.com/product/10010547/o-arachidonoyl-glycidol
https://www.benchchem.com/product/b10767054?utm_src=pdf-body
https://www.caymanchem.com/product/10010547/o-arachidonoyl-glycidol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Source

Molecular Formula C₂₃H₃₆O₃ [1]

Molecular Weight 360.5 g/mol [1]

Appearance Solution in methyl acetate [1]

Storage Temperature -20°C [1]

Stability Stable for ≥ 2 years at -20°C [1]

Solubility
DMF: 20 mg/ml; DMSO: 20

mg/ml; Ethanol: 50 mg/ml
[1]

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) with comprehensive toxicity data for O-
Arachidonoyl Glycidol is not readily available, the primary hazard stems from its glycidol

component. Glycidol is classified as a combustible liquid, harmful if swallowed or in contact with

skin, causes serious eye irritation, is fatal if inhaled, may cause respiratory irritation, and is

suspected of causing genetic defects, cancer, and damage to fertility or the unborn child[2].

Therefore, stringent safety measures are mandatory.

Personal Protective Equipment (PPE)
A comprehensive set of personal protective equipment must be worn at all times when handling

O-Arachidonoyl Glycidol.
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PPE Category Specific Requirements

Eye/Face Protection Chemical safety goggles and a face shield.

Hand Protection

Chemical-resistant gloves (e.g., nitrile or butyl

rubber). Inspect gloves for integrity before each

use.

Body Protection
A flame-retardant lab coat, worn over personal

clothing.

Respiratory Protection

All handling of O-Arachidonoyl Glycidol should

be performed in a certified chemical fume hood

to avoid inhalation of vapors. If there is a risk of

exposure outside of a fume hood, a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors should be used.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling O-Arachidonoyl Glycidol will minimize the risk of exposure

and ensure the integrity of the compound.

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary materials, including PPE, spill kit, and waste containers, before

removing the compound from storage.

Allow the vial to equilibrate to room temperature before opening to prevent condensation

of moisture, which can lead to hydrolysis.

Aliquoting and Use:

Work exclusively within the chemical fume hood.

Use clean, dry, and inert syringes or pipettes to transfer the solution.
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Avoid contact with incompatible materials such as strong oxidizing agents, acids, and

bases, which can react with the epoxide ring[2].

Keep the vial tightly sealed when not in use to prevent solvent evaporation and exposure

to air.

Post-Handling:

Wipe down the work area in the fume hood with an appropriate solvent (e.g., isopropanol)

and then a cleaning solution.

Dispose of all contaminated consumables in the designated hazardous waste container.

Return the main stock of O-Arachidonoyl Glycidol to the -20°C freezer promptly.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Emergency Scenario Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Small Spill

Absorb the spill with an inert, non-combustible

material (e.g., vermiculite, sand). Place the

absorbed material into a sealed, labeled

container for hazardous waste disposal. Clean

the spill area with a suitable solvent and then

with soap and water.

Large Spill

Evacuate the immediate area. Alert laboratory

personnel and the institutional safety officer. Do

not attempt to clean up a large spill without

appropriate training and equipment.

Disposal Plan
All waste materials contaminated with O-Arachidonoyl Glycidol must be treated as hazardous

waste.

Waste Segregation:

Collect all disposable items that have come into contact with O-Arachidonoyl Glycidol
(e.g., pipette tips, gloves, absorbent pads) in a dedicated, clearly labeled, and sealed
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hazardous waste container.

Unused or unwanted O-Arachidonoyl Glycidol solution should be collected in a

separate, labeled hazardous waste container for liquids. Do not mix with other waste

streams unless compatibility is confirmed.

Container Labeling:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name:

"O-Arachidonoyl Glycidol".

Storage of Waste:

Store hazardous waste containers in a designated, secondary containment area away

from incompatible materials.

Final Disposal:

Arrange for the collection and disposal of hazardous waste through the institution's

environmental health and safety office, following all local, state, and federal regulations.

Visual Guidance: Workflows and Pathways
To further aid in understanding the necessary procedures and the compound's mechanism of

action, the following diagrams are provided.
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Safe Handling Workflow for O-Arachidonoyl Glycidol

Preparation

Handling (in Fume Hood)

Post-Handling

Verify Fume Hood Operation

Gather PPE and Spill Kit

Equilibrate Compound to Room Temp

Aliquot with Inert Equipment

Avoid Incompatible Materials

Keep Vial Sealed

Decontaminate Work Area

Dispose of Contaminated Items

Return Stock to -20°C Storage

Procedure Complete

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of O-Arachidonoyl Glycidol.
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Inhibitory Action of O-Arachidonoyl Glycidol

Target Enzymes

Endogenous Substrates

Hydrolysis ProductsO-Arachidonoyl Glycidol

Monoacylglycerol Lipase (MGL)
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Fatty Acid Amide Hydrolase (FAAH)

Inhibition Arachidonic Acid + Glycerol

Arachidonic Acid + Ethanolamine
2-Arachidonoylglycerol (2-AG)

Hydrolysis

Anandamide (AEA)

Hydrolysis

Click to download full resolution via product page

Caption: O-Arachidonoyl Glycidol inhibits MGL and FAAH, blocking substrate hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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